6-Carboxy ∆-5’,4’,5,6-Simvastatin-d6
6-Carboxy ∆-5’,4’,5,6-Simvastatin-d6
Brand Name:
Vulcanchem
CAS No.:
1346600-14-3
VCID:
VC0118192
InChI:
InChI=1S/C25H36O7/c1-5-25(3,4)24(30)32-20-11-16(23(28)29)10-15-7-6-14(2)19(22(15)20)9-8-18-12-17(26)13-21(27)31-18/h7,10,14,17-20,22,26H,5-6,8-9,11-13H2,1-4H3,(H,28,29)/t14-,17+,18+,19-,20-,22-/m0/s1/i3D3,4D3
SMILES:
CCC(C)(C)C(=O)OC1CC(=CC2=CCC(C(C12)CCC3CC(CC(=O)O3)O)C)C(=O)O
Molecular Formula:
C25H36O7
Molecular Weight:
454.593
6-Carboxy ∆-5’,4’,5,6-Simvastatin-d6
CAS No.: 1346600-14-3
Reference Standards
VCID: VC0118192
Molecular Formula: C25H36O7
Molecular Weight: 454.593
| CAS No. | 1346600-14-3 |
|---|---|
| Product Name | 6-Carboxy ∆-5’,4’,5,6-Simvastatin-d6 |
| Molecular Formula | C25H36O7 |
| Molecular Weight | 454.593 |
| IUPAC Name | (4S,4aR,5S,6S)-4-[2,2-bis(trideuteriomethyl)butanoyloxy]-5-[2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl]-6-methyl-3,4,4a,5,6,7-hexahydronaphthalene-2-carboxylic acid |
| Standard InChI | InChI=1S/C25H36O7/c1-5-25(3,4)24(30)32-20-11-16(23(28)29)10-15-7-6-14(2)19(22(15)20)9-8-18-12-17(26)13-21(27)31-18/h7,10,14,17-20,22,26H,5-6,8-9,11-13H2,1-4H3,(H,28,29)/t14-,17+,18+,19-,20-,22-/m0/s1/i3D3,4D3 |
| Standard InChIKey | CGKWQIRKHPKYEV-YYGNBHKXSA-N |
| SMILES | CCC(C)(C)C(=O)OC1CC(=CC2=CCC(C(C12)CCC3CC(CC(=O)O3)O)C)C(=O)O |
| Synonyms | [4S-[4α,4aβ,5β(2S*,4S*),6β]]-4-[2,2-(Dimethyl-d6)-1-oxobutoxy]-3,4,4a,5,6,7-hexahydro-6-methyl-5-[2-(tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl)ethyl]-2-naphthalenecarboxylic Acid; |
| PubChem Compound | 71314555 |
| Last Modified | Nov 11 2021 |
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